Cas no 2172206-73-2 (2-({4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}oxy)acetic acid)

• Product Name: 2-({4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}oxy)acetic acid
• CAS No: 2172206-73-2
• MF: C₂₂H₂₂N₂O₇
• MW: 426.419286251068
• CID: 5975061
• PubChem ID: 165550109
• Update Time: 2025-05-20

2-({4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}oxy)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-({4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}oxy)acetic acid
• EN300-1486682
• 2-({[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxolan-3-yl]formamido}oxy)acetic acid
• 2172206-73-2

• Inchi： 1S/C22H22N2O7/c25-20(26)12-31-24-21(27)18-9-29-11-19(18)23-22(28)30-10-17-15-7-3-1-5-13(15)14-6-2-4-8-16(14)17/h1-8,17-19H,9-12H2,(H,23,28)(H,24,27)(H,25,26)
• InChI Key： YUFQODWOSBXNDM-UHFFFAOYSA-N
• SMILES： O1CC(C(NOCC(=O)O)=O)C(C1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 426.14270105g/mol
• Monoisotopic Mass: 426.14270105g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 8
• Complexity: 650
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 123Ų

Additional information on 2-({4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}oxy)acetic acid

Compound 2172206-73-2: A Comprehensive Overview

The compound with CAS number 2172206-73-2, known as 2-({4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}oxy)acetic acid, is a highly specialized chemical entity with significant applications in advanced chemical synthesis and materials science. This compound has garnered attention in recent years due to its unique structural properties and potential in various research domains.

Structure and Synthesis

The molecular structure of this compound is characterized by a complex arrangement of functional groups, including a fluorenylmethoxycarbonyl (Fmoc) group, an oxolane ring, and formamide functionalities, all interconnected through ether linkages and a central acetic acid moiety. The Fmoc group, a well-known protecting group in peptide synthesis, plays a pivotal role in stabilizing the molecule during synthetic procedures.

Recent studies have explored innovative methods for synthesizing this compound, leveraging advanced catalytic systems and green chemistry principles to enhance yield and reduce environmental impact.

Applications in Research and Industry

This compound finds extensive use as an intermediate in the synthesis of bioactive molecules, particularly in the development of novel pharmaceutical agents targeting complex biological pathways.

In materials science, its unique optical properties have been harnessed for applications in advanced polymer systems and optoelectronic devices.

Latest Research Findings

Recent research has highlighted the potential of this compound as a precursor for the development of stimuli-responsive materials, capable of undergoing reversible structural changes in response to external stimuli such as light or temperature.

Additionally, studies have demonstrated its utility in click chemistry reactions, enabling the rapid assembly of complex molecular architectures with high precision.

Conclusion

The compound 2172206-73-2, with its intricate structure and versatile functional groups, continues to be a focal point in cutting-edge chemical research.